Cas no 1213050-61-3 ((2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol)

• Product Name: (2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol
• CAS No: 1213050-61-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5597064
• PubChem ID: 66514060
• Update Time: 2025-06-14

(2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1850033
• AKOS015928524
• (2R)-2-amino-2-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-ol
• 1213050-61-3
• (2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol

• Inchi： 1S/C11H13N3O/c12-11(8-15)9-2-4-10(5-3-9)14-7-1-6-13-14/h1-7,11,15H,8,12H2/t11-/m0/s1
• InChI Key： RTONAQVOBDNZRO-NSHDSACASA-N
• SMILES： OC[C@@H](C1C=CC(=CC=1)N1C=CC=N1)N

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol

Recent Advances in the Study of (2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol (CAS: 1213050-61-3)

The compound (2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol (CAS: 1213050-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amino alcohol derivative, characterized by its pyrazole moiety, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of (2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol, with particular emphasis on its enantioselective preparation. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its application in drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of asymmetric hydrogenation techniques to produce the compound with an enantiomeric excess (ee) of over 99%. This advancement is expected to facilitate large-scale production and further biological evaluation.

In addition to synthetic improvements, the biological activity of (2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol has been investigated in the context of various disease models. Preliminary in vitro studies suggest that the compound exhibits potent inhibitory effects on specific kinase targets implicated in inflammatory and oncogenic pathways. A recent Nature Chemical Biology publication highlighted its ability to modulate the activity of protein kinases involved in cell proliferation, making it a promising candidate for anticancer therapy. Further in vivo studies are underway to validate these findings and assess its pharmacokinetic profile.

The pharmacological potential of (2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol extends beyond oncology. Researchers have also explored its application in neurodegenerative diseases, given its structural similarity to known neuroprotective agents. A 2022 study in ACS Chemical Neuroscience demonstrated its efficacy in reducing oxidative stress and apoptosis in neuronal cell cultures, suggesting a potential role in treating conditions such as Alzheimer's disease. However, additional studies are required to confirm these effects in animal models and elucidate the underlying mechanisms.

Despite these promising developments, challenges remain in the clinical translation of (2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward preclinical development.

In conclusion, (2R)-2-amino-2-4-(1H-pyrazol-1-yl)phenylethan-1-ol (CAS: 1213050-61-3) represents a versatile scaffold with significant therapeutic potential. Recent advancements in its synthesis and biological evaluation underscore its relevance in drug discovery. Future research should focus on refining its pharmacological properties and exploring its applications in diverse therapeutic areas. The ongoing studies hold promise for the development of novel treatments for cancer, neurodegenerative diseases, and other conditions.